Cas no 2166844-78-4 ((2-methyl-2H-indazol-3-yl)methanesulfonyl chloride)

• Product Name: (2-methyl-2H-indazol-3-yl)methanesulfonyl chloride
• CAS No: 2166844-78-4
• MF: C₉H₉ClN₂O₂S
• MW: 244.697959661484
• CID: 6524214
• PubChem ID: 165636330
• Update Time: 2025-06-09

(2-methyl-2H-indazol-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-methyl-2H-indazol-3-yl)methanesulfonyl chloride
• EN300-1988869
• 2166844-78-4

• Inchi： 1S/C9H9ClN2O2S/c1-12-9(6-15(10,13)14)7-4-2-3-5-8(7)11-12/h2-5H,6H2,1H3
• InChI Key： WHZNODFMURBLIS-UHFFFAOYSA-N
• SMILES： ClS(CC1=C2C=CC=CC2=NN1C)(=O)=O

Computed Properties

• Exact Mass: 244.0073264g/mol
• Monoisotopic Mass: 244.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.3Ų

Additional information on (2-methyl-2H-indazol-3-yl)methanesulfonyl chloride

Introduction to (2-methyl-2H-indazol-3-yl)methanesulfonyl chloride (CAS No. 2166844-78-4)

(2-methyl-2H-indazol-3-yl)methanesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 2166844-78-4, this compound is recognized for its unique structural properties and potential applications in the development of novel therapeutic agents. Its molecular structure, featuring a methyl-substituted indazole core linked to a methanesulfonyl chloride moiety, makes it a versatile intermediate in synthetic chemistry and drug discovery.

The indazole scaffold is a prominent heterocyclic system that has been extensively studied due to its presence in numerous bioactive natural products and pharmaceuticals. The introduction of a methyl group at the 2-position and a methanesulfonyl chloride group at the 3-position enhances the reactivity and functionalization possibilities of this molecule, making it particularly valuable in medicinal chemistry.

In recent years, there has been a growing interest in indazole derivatives as potential candidates for treating various diseases, including cancer, infectious diseases, and neurological disorders. The methanesulfonyl chloride functional group is particularly useful for further derivatization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility has made (2-methyl-2H-indazol-3-yl)methanesulfonyl chloride a valuable building block in the synthesis of more complex molecules.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. Researchers have leveraged its structural features to design molecules that interact selectively with specific biological targets. For instance, studies have shown that indazole derivatives can modulate enzyme activity and receptor binding, which are critical mechanisms in drug action. The methanesulfonyl chloride group provides a handle for further chemical modifications, enabling the fine-tuning of these interactions.

The synthesis of (2-methyl-2H-indazol-3-yl)methanesulfonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. The indazole core is typically prepared through cyclization reactions, followed by functional group transformations to introduce the methyl and methanesulfonyl chloride groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and properties of this compound. Molecular modeling studies have provided insights into how (2-methyl-2H-indazol-3-yl)methanesulfonyl chloride interacts with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental validations, ensuring that the developed molecules exhibit the desired pharmacological properties.

In clinical research, (2-methyl-2H-indazol-3-yl)methanesulfonyl chloride has been investigated as a precursor for novel drug candidates. Its structural features make it suitable for targeting various disease pathways, including those involved in inflammation and cancer progression. Preclinical studies have demonstrated promising results in terms of efficacy and safety, paving the way for further clinical development.

The compound's potential extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemicals. The unique combination of functional groups allows for diverse applications, from designing advanced polymers to developing novel pesticides. This versatility underscores the importance of having well-characterized intermediates like (2-methyl-2H-indazol-3-yl)methanesulfonyl chloride in chemical research.

As our understanding of biological systems continues to evolve, so does the demand for innovative chemical tools to study and manipulate these systems. (2-methyl-2H-indazol-3-yl)methanesulfonyl chloride stands out as one such tool, offering researchers a platform for exploring new therapeutic strategies. Its synthesis and application highlight the intersection of organic chemistry, medicinal chemistry, and biochemistry—disciplines that are increasingly interconnected in modern scientific research.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications and improving its synthetic routes. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible benefits for society. By leveraging the unique properties of (2-methyl-2H-indazol-3-yl)methanesulfonyl chloride, scientists can continue to push the boundaries of what is possible in drug discovery and chemical innovation.